(E)-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-3-(furan-2-yl)acrylamide
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Description
(E)-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-3-(furan-2-yl)acrylamide is a useful research compound. Its molecular formula is C15H17NO4 and its molecular weight is 275.304. The purity is usually 95%.
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Scientific Research Applications
Atmospheric Chemistry and Reaction Kinetics
Research on furan and alkylfurans, including 2,5-dimethylfuran, has highlighted their presence in the atmosphere from direct emissions and in situ formation from other volatile organic compounds. Studies have investigated the kinetics of reactions involving OH radicals and these furan derivatives, finding them to be potential sources of unsaturated 1,4-dicarbonyls. This research provides insight into atmospheric chemistry and potential clean sources of these compounds (Aschmann, Nishino, Arey, & Atkinson, 2011).
Anticancer Compound Development
Focused library development has led to the identification of 2-phenylacrylamides as broad-spectrum cytotoxic agents, with certain furan analogues showing significant potency against a range of cancer cell lines. This research demonstrates the potential of these compounds in anticancer drug development (Tarleton, Dyson, Gilbert, Sakoff, & McCluskey, 2013).
Enantioselective Synthesis
The enantioselective synthesis of furan-containing compounds using marine and terrestrial fungi highlights the application of green chemistry in producing biologically active molecules. This approach offers a sustainable method to obtain compounds with potential pharmacological activities (Jimenez, Barreiro, Dos Santos, de Vasconcellos, Porto, & Batista, 2019).
Antibacterial Activity
The synthesis and antibacterial activity evaluation of furan derivatives underscore their potential in developing new antibacterial agents. Research in this area provides a basis for further exploration of these compounds in combating bacterial infections (Ashok, Sudershan, & Khalilullah, 2012).
Properties
IUPAC Name |
(E)-N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-3-(furan-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4/c1-10-8-13(11(2)20-10)14(17)9-16-15(18)6-5-12-4-3-7-19-12/h3-8,14,17H,9H2,1-2H3,(H,16,18)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEXWSWJFXYHYKO-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CNC(=O)C=CC2=CC=CO2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(O1)C)C(CNC(=O)/C=C/C2=CC=CO2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.